1-(2,4-bis(trifluoromethyl)benzyl)-1H-pyrazol-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-(2,4-bis(trifluoromethyl)benzyl)-1H-pyrazol-4-amine” is a complex organic molecule. It contains a pyrazole ring, which is a five-membered ring with two nitrogen atoms, and an amine group attached to the 4-position of the pyrazole ring. Additionally, it has a benzyl group substituted with two trifluoromethyl groups at the 2 and 4 positions .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the pyrazole ring, the amine group, and the benzyl group with the trifluoromethyl substitutions. The trifluoromethyl groups are electron-withdrawing, which would affect the electronic distribution and reactivity of the molecule .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. The amine group might undergo reactions typical for amines, such as protonation, alkylation, or acylation. The trifluoromethyl groups could potentially undergo reactions with strong nucleophiles .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the trifluoromethyl groups could increase the compound’s lipophilicity, which might affect its solubility and permeability .Scientific Research Applications
Synthesis and Chemistry
Efficient Synthesis of NMDA Receptor Antagonists : A novel reagent, bis(dialkylamino)sulfur difluoride, was used to convert benzylic alcohol into benzylic fluoride, aiding in the synthesis of 1H-pyrazolo[3,4-D]pyrimidin-4-amines, which are crucial in NMDA receptor antagonists (Bio et al., 2008).
Facile Synthesis of Flexible Ligands : The chemical was used to create flexible ligands like 1,3-bis(pyrazol-1-yl)propanes, contributing to advancements in ligand chemistry (Potapov et al., 2007).
Copper-Catalyzed Nitrene Insertion : Utilized in copper complexes for efficient nitrene insertion into aromatic and benzylic C-H bonds, significantly aiding in the amination of aromatic hydrocarbons (Ponduru et al., 2019).
Synthesis of Protected Guanidines : A new reagent based on 4-nitro-1-H-pyrazole was developed for the synthesis of bis(carbamate)-protected guanidines, which are important in medicinal chemistry (Yong et al., 1999).
Catalysis and Application in Reactions
Catalysis in Amination Reactions : A Cu(I)–N-heterocyclic carbene complex was found to be efficient in catalyzing amination reactions, producing substituted 1-(2-N-heteroaryl)-1H-pyrazoles (Xu et al., 2020).
Antimicrobial Activities : Novel derivatives like 1,4-bis(3,5-dialkyl-4H-1,2,4-triazol-4-yl)benzene and 5-aryltriaz-1-en-1-yl-1-phenyl-1H-pyrazole-4-carbonitrile, synthesized using pyrazole chemistry, showed significant antimicrobial properties (Al‐Azmi et al., 2020).
“On-Water” Synthesis of Novel Derivatives : A catalyst-free synthesis of novel 1H-furo[2,3-c]pyrazole-4-amines was achieved, highlighting the versatility and eco-friendly nature of reactions involving pyrazole derivatives (Noruzian et al., 2019).
Coordination Chemistry with Cobalt(II) Complexes : The compound played a role in studying the coordination chemistry of N′-substituted N,N′,N-bis((1H-pyrazol-1-yl)methyl)amine ligands with Cobalt(II) complexes (Choi et al., 2015).
Miscellaneous Applications
Copper-Catalyzed Dehydrative Condensation : This chemical was crucial in the study of 2,4-bis(trifluoromethyl)phenylboronic acid for its role in catalyzing dehydrative amidation between carboxylic acids and amines (Wang et al., 2018).
Synthesis of Pyridine-Pyrimidines and Derivatives : A novel method was developed for synthesizing pyridine-pyrimidines and their bis-derivatives using this chemical, showcasing its importance in creating complex organic molecules (Rahmani et al., 2018).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on this compound would depend on its intended use. If it’s being studied as a potential drug, future research could involve investigating its pharmacological activity, optimizing its structure for better activity or selectivity, or studying its pharmacokinetics and metabolism .
Properties
IUPAC Name |
1-[[2,4-bis(trifluoromethyl)phenyl]methyl]pyrazol-4-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F6N3/c13-11(14,15)8-2-1-7(10(3-8)12(16,17)18)5-21-6-9(19)4-20-21/h1-4,6H,5,19H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBFWATJIRVJWCJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)C(F)(F)F)CN2C=C(C=N2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F6N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.